![molecular formula C11H16N2O B1529277 1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol CAS No. 1257078-82-2](/img/structure/B1529277.png)
1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol
Overview
Description
“1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol” is a compound that has a molecular weight of 192.26 . It is a powder in physical form . The compound is part of the pyrrolidine class of compounds, which are five-membered rings consisting of four carbon atoms and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of “1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol” consists of a pyrrolidine ring attached to a 3-aminophenyl group via a methylene bridge . The pyrrolidine ring is a five-membered ring with four carbon atoms and one nitrogen atom .
Physical And Chemical Properties Analysis
“1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol” is a powder in physical form . It has a molecular weight of 192.26 . The compound is stable under normal temperatures and pressures .
Scientific Research Applications
Environmental Science
In environmental science, 1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol could be explored for its ability to remove contaminants from water or soil. Its chemical structure might allow it to bind to specific pollutants, aiding in their extraction and cleanup.
Each of these applications leverages the unique chemical structure of 1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol , which contains both an amine and a hydroxyl group, making it a versatile compound for various fields of scientific research .
Safety and Hazards
Future Directions
The future directions for “1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol” and similar pyrrolidine compounds could involve further exploration of their pharmacophore space due to sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional coverage due to the non-planarity of the ring . This could guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles .
properties
IUPAC Name |
1-[(3-aminophenyl)methyl]pyrrolidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c12-10-3-1-2-9(6-10)7-13-5-4-11(14)8-13/h1-3,6,11,14H,4-5,7-8,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIAXXHVLJQQATR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)CC2=CC(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-Aminophenyl)methyl]pyrrolidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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